N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-ethoxy-1-ethylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H19N3O4/c1-3-19-10-12(16(18-19)21-4-2)15(20)17-11-5-6-13-14(9-11)23-8-7-22-13/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,17,20)
• InChI Key: OIWILGBSZYHABO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Herbicidal Activity

Pyrazole-4-carboxamide derivatives have been synthesized and evaluated for their herbicidal activity against various weeds, demonstrating significant potential as rice herbicides due to their selectivity and effectiveness at low concentrations. These studies underline the importance of the substituents on the pyrazole ring and the carbamoyl group in enhancing herbicidal activity and selectivity (Ohno et al., 2004).

Antibacterial Agents

Research on pyrazole derivatives has also revealed promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. This highlights the potential of these compounds in addressing bacterial resistance through novel mechanisms of action (Palkar et al., 2017).

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines have shown potent cytotoxic effects against various cancer cell lines, suggesting their potential application in cancer therapy. This research demonstrates the feasibility of using these compounds as a base for developing new anticancer drugs (Deady et al., 2003).

Anticancer Agents

Further studies on pyrazolo[3,4-d]pyrimidine and indolo[2,3-a]acridine derivatives have illustrated their effectiveness as anti-tumor agents. The synthesis and pharmacological evaluation of these compounds provide a foundation for the development of novel anticancer therapies (Bu et al., 2002).

Antimicrobial Activity

Pyrazolyl-1-carboxamide derivatives have been synthesized and tested for their in vitro antimicrobial activity, showcasing the broad potential of these compounds in treating microbial infections (Sharshira & Hamada, 2011).